5-amino-N-[2-(dimethylamino)ethyl]-2-fluorobenzamide

• IUPAC Name: 5-amino-N-[2-(dimethylamino)ethyl]-2-fluorobenzamide
• InChI: InChI=1S/C11H16FN3O/c1-15(2)6-5-14-11(16)9-7-8(13)3-4-10(9)12/h3-4,7H,5-6,13H2,1-2H3,(H,14,16)
• InChI Key: RDUKROIXCYTTCH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=O)C1=C(C=CC(=C1)N)F
• Molecular Formula: C11H16FN3O
• Molecular Weight: 225.26 g/mol
• CAS No.: 1153288-00-6

Description

5-amino-N-[2-(dimethylamino)ethyl]-2-fluorobenzamide is a useful research compound. Its molecular formula is C11H16FN3O and its molecular weight is 225.267. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Synthetic Opioids Research

A detailed review on non-fentanil novel synthetic opioid receptor agonists, particularly N-substituted benzamides, highlighted the emergence of these compounds as substances of abuse. The study emphasized the chemistry and pharmacology of these substances, including U-47700, which is closely related to the chemical structure of "5-amino-N-[2-(dimethylamino)ethyl]-2-fluorobenzamide" (Sharma et al., 2018). The research underscores the significance of international early warning systems in tracking emerging psychoactive substances and the need for preemptive research to provide detailed risk assessments.

Cancer Chemotherapy

The review on the clinical applications of fluorinated pyrimidines in cancer chemotherapy, particularly 5-fluorouracil (5-FU) and its derivatives, emphasizes their importance in the palliation of advanced cancer. The paper reviews the distribution, metabolic fate, and chemotherapeutic trials of these compounds, concluding their clinical utility in treating tumors of the breast and gastrointestinal tract (Heidelberger & Ansfield, 1963).

Drug Metabolism and Pharmacokinetics

A comprehensive review on the pharmacology and toxicology of N-Benzylphenethylamine ("NBOMe") hallucinogens, which include detailed discussions on the structure-activity relationships, behavioral pharmacology, metabolism, and toxicity, was conducted. The study provides insights into the molecular interactions and metabolic pathways of these compounds, relevant to understanding the pharmacological action of related chemical structures (Halberstadt, 2017).